Cas no 1820613-94-2 (1,3-Dibromo-4-fluoro-2-methyl-5-nitrobenzene)

• Product Name: 1,3-Dibromo-4-fluoro-2-methyl-5-nitrobenzene
• CAS No: 1820613-94-2
• MF: C₇H₄Br₂FNO₂
• MW: 312.918563842773
• CID: 4619001
• Update Time: 2023-08-10

1,3-Dibromo-4-fluoro-2-methyl-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-4-fluoro-2-methyl-5-nitrobenzene
• VXC61394

• Inchi： 1S/C7H4Br2FNO2/c1-3-4(8)2-5(11(12)13)7(10)6(3)9/h2H,1H3
• InChI Key： IEDUCLXNKAWOGT-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1C)Br)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 211
• XLogP3: 3.6
• Topological Polar Surface Area: 45.8